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Compound of Interest

Compound Name: MIPS1455

Cat. No.: B13435524 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
MIPS1455 is a novel, photoactivatable allosteric ligand targeting the M1 muscarinic

acetylcholine receptor (M1 mAChR). Its unique mechanism of action, allowing for precise

spatiotemporal control of receptor activity with light, positions it as a valuable tool for

neuroscience research and a potential therapeutic lead for cognitive disorders. This technical

guide provides a comprehensive overview of the available information on MIPS1455, with a

focus on its physicochemical properties, mechanism of action, and the experimental context of

its development. While specific quantitative data on the solubility and stability of MIPS1455 are

not readily available in the public domain, this guide outlines the general considerations and

methodologies relevant to these parameters for a compound of this nature.

Introduction to MIPS1455
MIPS1455 has been identified as a light-activated allosteric ligand for the M1 muscarinic

acetylcholine receptor. Allosteric modulators bind to a site on the receptor distinct from the

primary (orthosteric) binding site of the endogenous ligand, acetylcholine. This interaction can

modulate the receptor's response to the primary ligand, offering a more nuanced and

potentially safer therapeutic approach compared to direct agonists or antagonists. The

"photoactivatable" nature of MIPS1455 implies that it can be switched between an inactive and

an active state by the application of light of a specific wavelength, providing researchers with a

powerful tool to study M1 mAChR signaling with high precision.
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Chemical Identity:

Chemical Formula: C₂₄H₁₇NO₄

Molecular Weight: 383.4 g/mol

CAS Number: 1627580-82-8

Solubility and Stability Data
A thorough review of the published scientific literature, including the primary research article

describing the development of MIPS1455 by Davie et al. (2014), did not yield specific

quantitative data on its solubility in various solvents or its long-term stability under different

conditions. This information is often generated during preclinical development and may not

always be publicly disclosed.

However, for a research compound of this type, initial solubility assessments are typically

performed to enable its use in biological assays.

Table 1: Inferred Solubility of MIPS1455
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Solvent Expected Solubility
Rationale and
Experimental
Considerations

Aqueous Buffers (e.g., PBS) Low

Organic molecules with this

complexity and molecular

weight often have limited

aqueous solubility. For in vitro

assays, stock solutions are

typically prepared in an

organic solvent and then

diluted into aqueous media.

The final concentration of the

organic solvent is kept low

(e.g., <0.1%) to avoid

impacting cellular function.

Dimethyl Sulfoxide (DMSO) Soluble

DMSO is a common polar

aprotic solvent used to

dissolve a wide range of

organic compounds for

biological testing. It is highly

probable that MIPS1455 is

soluble in DMSO, which would

be the solvent of choice for

preparing concentrated stock

solutions.

Ethanol/Methanol Likely Soluble

Alcohols are also frequently

used as solvents for

compounds of this nature,

though DMSO is often

preferred for its ability to

dissolve a broader range of

molecules.

Table 2: General Stability Considerations for MIPS1455
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Condition Potential Impact
Recommended Handling
and Storage

Light Exposure

High Risk of

Degradation/Activation. As a

photoactivatable compound,

exposure to ambient light,

especially of specific

wavelengths, will likely lead to

its activation and potential

degradation over time.

Store in a light-protected

container (e.g., amber vial) and

handle in a darkened

environment. Use filtered light

or red light when handling

solutions if the activation

wavelength is in the UV or blue

spectrum.

Temperature
Potential for degradation at

elevated temperatures.

Store stock solutions at -20°C

or -80°C for long-term storage.

For short-term use, solutions

may be kept at 4°C. Avoid

repeated freeze-thaw cycles.

pH
The stability of the molecule

may be pH-dependent.

Prepare solutions in buffers at

a pH relevant to the intended

biological experiment (typically

pH 7.2-7.4).

Solution Stability
Degradation may occur over

time in solution.

It is best practice to prepare

fresh dilutions from a frozen

stock solution for each

experiment.

Experimental Protocols
Detailed experimental protocols for determining the solubility and stability of a novel compound

like MIPS1455 are standardized within the pharmaceutical sciences. While the specific results

for MIPS1455 are not published, the methodologies below are representative of how such data

would be generated.

Solubility Assessment Protocol (Kinetic Solubility)
Preparation of Stock Solution: A high-concentration stock solution of MIPS1455 (e.g., 10

mM) is prepared in 100% DMSO.
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Serial Dilution: The stock solution is serially diluted in DMSO to create a range of

concentrations.

Addition to Aqueous Buffer: A small volume of each DMSO solution is added to a larger

volume of a buffered aqueous solution (e.g., phosphate-buffered saline, pH 7.4). The final

DMSO concentration should be kept constant and low (e.g., 1%).

Incubation and Measurement: The resulting solutions are shaken for a set period (e.g., 1-2

hours) at a controlled temperature (e.g., room temperature). The turbidity of each solution is

then measured using a nephelometer or a plate reader capable of detecting light scattering.

Data Analysis: The kinetic solubility is defined as the highest concentration of the compound

that does not precipitate under these conditions.

Stability Assessment Protocol (Photostability)
Sample Preparation: Solutions of MIPS1455 are prepared in a relevant solvent or buffer at a

known concentration.

Light Exposure: Samples are exposed to a controlled light source with a defined spectral

output and intensity for various durations. Control samples are kept in the dark under the

same temperature conditions.

Analysis: At each time point, an aliquot of the solution is analyzed by a stability-indicating

analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV

detection.

Data Analysis: The percentage of the parent compound remaining is plotted against time.

This can be used to determine the half-life of the compound under specific light conditions.

The appearance of new peaks in the chromatogram indicates the formation of degradation

products.

Signaling Pathway and Experimental Workflow
MIPS1455 acts on the M1 muscarinic acetylcholine receptor, a G-protein coupled receptor

(GPCR). The general signaling pathway and a conceptual workflow for studying MIPS1455 are

depicted below.
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Conceptual Experimental Workflow for MIPS1455
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Light vs. Dark Conditions
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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